Cas no 336-63-0 (Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester)

• Product Name: Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester
• CAS No: 336-63-0
• MF: C₆H₂F₁₀O₂
• MW: 296.062917232513
• CID: 1459307
• PubChem ID: 71361101
• Update Time: 2025-04-20

Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, heptafluoro-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl 2,2,3,3,4,4,4-heptafluorobutanoate
• 336-63-0
• 2,2,2-Trifluoroethyl heptafluorobutanoate
• DTXSID20784855

• Inchi： 1S/C6H2F10O2/c7-3(8,9)1-18-2(17)4(10,11)5(12,13)6(14,15)16/h1H2
• InChI Key： JWRXTBNNEURXGU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(=O)OCC(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 295.98951092g/mol
• Monoisotopic Mass: 295.98951092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų